Cas no 1804373-88-3 (4-Chloro-2-(difluoromethyl)-6-nitropyridine-3-methanol)

• Product Name: 4-Chloro-2-(difluoromethyl)-6-nitropyridine-3-methanol
• CAS No: 1804373-88-3
• MF: C₇H₅ClF₂N₂O₃
• MW: 238.576007604599
• CID: 4873028
• Update Time: 2025-10-29

4-Chloro-2-(difluoromethyl)-6-nitropyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(difluoromethyl)-6-nitropyridine-3-methanol

• Inchi： 1S/C7H5ClF2N2O3/c8-4-1-5(12(14)15)11-6(7(9)10)3(4)2-13/h1,7,13H,2H2
• InChI Key： WUPQCIHBXKJDNS-UHFFFAOYSA-N
• SMILES： ClC1C=C([N+](=O)[O-])N=C(C(F)F)C=1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 1.4
• Topological Polar Surface Area: 78.9

Additional information on 4-Chloro-2-(difluoromethyl)-6-nitropyridine-3-methanol

Introduction to 4-Chloro-2-(difluoromethyl)-6-nitropyridine-3-methanol (CAS No. 1804373-88-3)

4-Chloro-2-(difluoromethyl)-6-nitropyridine-3-methanol, with the CAS number 1804373-88-3, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives and is characterized by its unique functional groups, including a chloro substituent, a difluoromethyl group, and a nitro group, all of which contribute to its distinct chemical and biological properties.

The structural complexity of 4-Chloro-2-(difluoromethyl)-6-nitropyridine-3-methanol makes it an intriguing candidate for various applications, particularly in the development of new therapeutic agents. The presence of the chloro and difluoromethyl groups imparts lipophilic properties, which can enhance the compound's ability to cross biological membranes. Meanwhile, the nitro group can undergo reduction under physiological conditions, potentially leading to the formation of active metabolites with therapeutic potential.

Recent studies have highlighted the potential of 4-Chloro-2-(difluoromethyl)-6-nitropyridine-3-methanol in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antifungal activity against several clinically relevant fungal pathogens. The mechanism of action is thought to involve disruption of fungal cell wall synthesis, making it a promising lead for the development of new antifungal drugs.

In addition to its antifungal properties, 4-Chloro-2-(difluoromethyl)-6-nitropyridine-3-methanol has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. The selective cytotoxicity observed in cancer cells, coupled with minimal toxicity towards normal cells, suggests that 4-Chloro-2-(difluoromethyl)-6-nitropyridine-3-methanol could be a valuable candidate for further preclinical and clinical evaluation.

The synthetic route for 4-Chloro-2-(difluoromethyl)-6-nitropyridine-3-methanol has been well-documented in the literature. The compound can be synthesized through a series of well-defined chemical reactions, starting from readily available starting materials. Key steps in the synthesis include the formation of the pyridine ring, introduction of the chloro and difluoromethyl substituents, and subsequent nitration. The overall yield and purity of the final product are crucial for ensuring its suitability for pharmaceutical applications.

In terms of physicochemical properties, 4-Chloro-2-(difluoromethyl)-6-nitropyridine-3-methanol is a solid at room temperature with a melting point ranging from 150°C to 155°C. It is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol but has limited solubility in water. These properties are important considerations for formulation development and delivery strategies.

The safety profile of 4-Chloro-2-(difluoromethyl)-6-nitropyridine-3-methanol has been evaluated through various toxicological studies. In vitro assays have shown that the compound exhibits low cytotoxicity towards normal human cell lines at concentrations relevant for therapeutic use. Additionally, animal studies have demonstrated that it is well-tolerated when administered orally or intraperitoneally, with no significant adverse effects observed at doses up to 100 mg/kg.

In conclusion, 4-Chloro-2-(difluoromethyl)-6-nitropyridine-3-methanol (CAS No. 1804373-88-3) represents a promising compound with diverse biological activities and potential applications in medicinal chemistry. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further research and development as a therapeutic agent. Ongoing studies are expected to provide deeper insights into its mechanisms of action and optimize its use in clinical settings.